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Compound of Interest

Compound Name: Disperse blue 3

Cat. No.: B134001

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental framework for evaluating the
lightfastness of Disperse Blue 3, an anthraquinone dye commonly used for synthetic fibers.
The protocols are based on internationally recognized standards to ensure data accuracy and
reproducibility.

Introduction

Disperse Blue 3 (C.l. 61505) is a synthetic dye utilized in the textile industry for coloring
polyester and other synthetic fabrics.[1] The lightfastness of a dye is a critical quality
parameter, indicating its resistance to fading upon exposure to light. For textiles, poor
lightfastness can lead to undesirable color changes, diminishing the aesthetic and functional
value of the product. Anthraquinone dyes, such as Disperse Blue 3, are generally known for
having moderate to good lightfastness, although specific performance can vary depending on
the substrate and environmental conditions.[2] The lightfastness of Disperse Blue 3 on
polyester, in particular, has been noted as being relatively poor.[1]

This document outlines the standardized experimental setup and protocols for quantitatively
assessing the lightfastness of Disperse Blue 3 on polyester fabric in accordance with ISO 105-
B02 and AATCC Test Method 16.3.

Quantitative Data Summary
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The lightfastness of disperse dyes is typically evaluated using the Blue Wool Scale, which
ranges from 1 (very poor) to 8 (excellent).[3] The following table summarizes the expected
lightfastness of Disperse Blue 3 on different substrates. It is important to note that specific
results can vary based on the dye concentration, fabric type, and the presence of any finishing

agents.

Lightfastness

Dye Name Substrate Test Standard Rating (Blue Reference
Wool Scale)
4-6 (general for

_ ISO 105-B02 / ,
Disperse Blue 3 Polyester anthraquinone [2]
AATCC 16.3

dyes)

Disperse Blue 3 Polyamide ISO 105 3-4

Note: The rating for polyester is a general expectation for anthraquinone dyes, as specific,
consistent data for Disperse Blue 3 on polyester is not widely published. The rating on
polyamide is provided for comparative purposes.

Experimental Protocols
Principle

A specimen of the textile dyed with Disperse Blue 3 is exposed to a controlled artificial light
source that simulates natural daylight.[3] Concurrently, a set of standardized blue wool
references with known lightfastness ratings are also exposed. The lightfastness of the test
specimen is determined by comparing the degree of its color change with that of the blue wool
references.[3]

Apparatus and Materials

 Lightfastness Tester: An instrument equipped with a xenon arc lamp as the light source. The
tester must allow for the control of irradiance, temperature, and humidity.[3][4]

» Blue Wool References: Standardized dyed wool fabrics with lightfastness ratings from 1 to 8,
in accordance with ISO 105-B08 or AATCC standards.
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e Grey Scale for Assessing Change in Colour: In accordance with ISO 105-A02 or AATCC
Evaluation Procedure 1.

e Specimen Holders: To mount the test specimens and blue wool references.

e Masking Material: Opaque material (e.g., card) to cover a portion of the specimens and
references for comparison of exposed and unexposed areas.

o Polyester Fabric: Dyed with a known concentration of Disperse Blue 3.

o Spectrophotometer/Colorimeter (Optional): For instrumental assessment of color change.

Experimental Workflow
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Experimental workflow for lightfastness assessment.
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Test Procedure (based on ISO 105-B02)

Specimen Preparation: Cut a representative sample of the polyester fabric dyed with
Disperse Blue 3 to fit the specimen holder.

Mounting: Mount the test specimen and a set of blue wool references (e.g., 1 through 8) in
the specimen holders. Cover a portion of each specimen and reference with the opaque
masks.

Exposure Conditions: Place the mounted specimens in the xenon arc lightfastness tester.
Set the instrument to the desired test conditions. For textiles for general indoor use, typical
conditions are:

o

Irradiance: 42 W/m2 at 300-400 nm.

[¢]

Black Standard Temperature: 50°C.

o

Chamber Air Temperature: 40°C.

[e]

Relative Humidity: 40%.

Exposure: Begin the exposure. Periodically inspect the specimens and blue wool references
for color change.

Evaluation: The test is complete when the color difference between the exposed and
unexposed parts of the test specimen is equal to grade 4 on the Grey Scale for Assessing
Change in Colour.

Rating: Identify which of the blue wool references shows a similar degree of fading (grade 4
on the Grey Scale) as the test specimen. The lightfastness rating of the specimen is the
number of that blue wool reference. If the fading of the specimen is between two adjacent
blue wool references, an intermediate rating (e.g., 4-5) can be assigned.

Photodegradation Pathway of Disperse Blue 3

The photodegradation of anthraquinone dyes like Disperse Blue 3 is a complex process

initiated by the absorption of light energy. This can lead to the cleavage of chemical bonds and

the eventual breakdown of the chromophoric structure, resulting in color fading. The proposed
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degradation pathway involves several potential reactions, including N-dealkylation,
hydroxylation of the aromatic rings, and the ultimate cleavage of the anthraquinone core.

Proposed Photodegradation Pathway of Disperse Blue 3

Disperse Blue 3
(2-((2-hydroxyethyl)amino)-4-(methylamino)anthracene-9,10-dione)

Cleavage of Anthraquinone Ring
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Lightfastness of Disperse Blue 3]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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